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Compound of Interest

Compound Name:
4-Chloro-5-iodo-1-methyl-1H-

pyrazole

CAS No.: 1516855-00-7

Cat. No.: B2355180

Get Quote

Executive Summary & Chemical Profile
Objective: Safe containment, segregation, and destruction of 4-Chloro-5-iodo-1-methyl-1H-
pyrazole (C₅H₄ClIN₂). Core Directive: This compound must be managed as Halogenated

Organic Waste. Under no circumstances should it be combined with non-halogenated solvents

or disposed of via municipal drainage.[1]

Chemical Identity & Hazard Class:

Functional Groups: Pyrazole ring, Alkyl (Methyl), Halogens (Chlorine, Iodine).

Physical State: Typically an off-white to yellow solid.

Key Hazards (GHS):

H315/H319: Skin and Eye Irritant.[2]

H335: Respiratory Irritant (Dust/Vapor).[2][3]
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H302/H312: Harmful if swallowed or in contact with skin (based on halogenated pyrazole

analogs).

Combustion Hazard: Thermal decomposition releases toxic Hydrogen Chloride (HCl),

Hydrogen Iodide (HI), and Nitrogen Oxides (NOx).

The "Self-Validating" Disposal Protocol
As a Senior Application Scientist, I advocate for "Self-Validating" workflows—systems where

the next step cannot proceed unless the previous step is correct. This prevents the most

common lab accident: incompatible waste mixing.

Phase 1: Waste Characterization & Segregation
Validation Step: Does the waste contain any liquid solvent?

IF SOLID (Pure Substance/Contaminated Debris): Proceed to Stream A.

IF LIQUID (Dissolved in Solvent): Proceed to Stream B.

Feature Stream A: Solid Waste Stream B: Liquid Waste

Container Type

Wide-mouth HDPE (High-

Density Polyethylene) jar with

screw top.

Amber Glass or HDPE Solvent

Carboy (if compatible with

solvent).

Segregation Rule
"Halogenated Solids" Label

mandatory.

"Halogenated Solvents"

Carboy. NEVER mix with

Acetone/Ethanol waste

streams.

Validation Check
Ensure no free liquids are

present. If wet, add vermiculite.

Check pH. If acidic (<4),

neutralize or use a dedicated

"Acidic Halogenated" stream.

Phase 2: Packaging & Labeling (The 3-Point Check)
Before sealing any container, perform the 3-Point Check:
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Iodine Flag: The label must explicitly state "Contains Organic Iodine." (Iodinated compounds

can corrode standard incinerator scrubbers if not flagged for high-temp burn).

No Oxidizers: Confirm no strong oxidizers (e.g., peroxides, permanganates) are in the same

container. Pyrazoles can react vigorously with oxidizers.

Vapor Tight: Cap must be torque-sealed. If the compound is volatile or lachrymatory, apply

Parafilm over the cap.

Phase 3: Final Handoff
Destruction Method: High-Temperature Incineration (1100°C+) with acid gas scrubbing.

RCRA Classification (US): Not specifically listed (P/U list), but characteristic of D001 (if

ignitable solvent used) or Halogenated Organic N.O.S. (Not Otherwise Specified).

Operational Workflow Diagram
The following logic flow ensures compliance with EPA/RCRA and CLP regulations.
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Waste Generation:
4-Chloro-5-iodo-1-methyl-1H-pyrazole

Physical State Check

STREAM A: Solid/Debris
(Gloves, Weigh Boats, Pure Solid)

 Solid

STREAM B: Solution
(Dissolved in DCM, EtOAc, etc.)

 Liquid

Container: Wide-Mouth HDPE
Add Vermiculite if damp

Container: Halogenated Solvent Carboy
(Red Can/Tag)

MANDATORY LABELING:
1. Full Chemical Name
2. Check 'Halogenated'
3. Flag 'Contains Iodine'

Satellite Accumulation Area
(Secondary Containment)

EHS/Waste Vendor Pickup
Destruction: High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Decision matrix for the segregation and disposal of halogenated pyrazole

intermediates.

Emergency Response (Spill Procedures)
Scenario: Benchtop spill of solid powder (~500mg).

Secure: Alert nearby personnel. Don PPE (Nitrile gloves x2, Safety Goggles, Lab Coat).

Contain: Do not dry sweep (generates dust).[2] Cover the spill with a wet paper towel

(dampened with water or ethanol) to prevent aerosolization.

Clean: Scoop the damp material into a wide-mouth jar. Wipe the area with a soap/water

solution.[2][3][4][5]

Dispose: Place all cleanup materials (gloves, towels) into the Solid Halogenated Waste bin.

Scenario: Skin Exposure.

Flush: Immediately wash with soap and water for 15 minutes. Iodine compounds can absorb;

do not use ethanol on skin (increases absorption).

Report: Consult SDS and Safety Officer.
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Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:

Labels and Pictograms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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